Cas no 2138221-46-0 (7-Bromo-6-fluoro-2,4-dimethylquinoline)

• Product Name: 7-Bromo-6-fluoro-2,4-dimethylquinoline
• CAS No: 2138221-46-0
• MF: C₁₁H₉BrFN
• MW: 254.09826540947
• CID: 5288160
• Update Time: 2025-10-18

7-Bromo-6-fluoro-2,4-dimethylquinoline Chemical and Physical Properties

Names and Identifiers

• 7-bromo-6-fluoro-2,4-dimethylquinoline
• Quinoline, 7-bromo-6-fluoro-2,4-dimethyl-
• 7-Bromo-6-fluoro-2,4-dimethylquinoline

• Inchi： 1S/C11H9BrFN/c1-6-3-7(2)14-11-5-9(12)10(13)4-8(6)11/h3-5H,1-2H3
• InChI Key： IEEJYRKDIYFZGT-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2C(C=1)=NC(C)=CC=2C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 212
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 7-Bromo-6-fluoro-2,4-dimethylquinoline

Recent Advances in the Study of 7-Bromo-6-fluoro-2,4-dimethylquinoline (CAS: 2138221-46-0)

The compound 7-Bromo-6-fluoro-2,4-dimethylquinoline (CAS: 2138221-46-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic quinoline derivative exhibits unique structural features that make it a promising candidate for the synthesis of novel therapeutic agents. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, shedding light on its utility in targeting various disease pathways.

One of the key areas of interest is the role of 7-Bromo-6-fluoro-2,4-dimethylquinoline in the inhibition of specific enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of protein kinases involved in inflammatory and oncogenic signaling. The study highlighted the compound's ability to selectively bind to the ATP-binding site of these kinases, thereby disrupting their activity. This finding opens new avenues for the development of targeted therapies for cancers and autoimmune diseases.

In addition to its kinase inhibitory properties, recent research has explored the antimicrobial potential of 7-Bromo-6-fluoro-2,4-dimethylquinoline. A study conducted by researchers at the University of Cambridge revealed its effectiveness against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, leading to cell lysis. These findings suggest its potential as a lead compound for the development of new antibiotics in an era of increasing antimicrobial resistance.

The synthetic pathways for 7-Bromo-6-fluoro-2,4-dimethylquinoline have also been optimized in recent years. A 2022 publication in Organic Letters described a novel, high-yield synthesis method that utilizes palladium-catalyzed cross-coupling reactions. This method not only improves the efficiency of production but also allows for the introduction of various functional groups, enabling the creation of a diverse library of derivatives for structure-activity relationship (SAR) studies. Such advancements are critical for accelerating drug discovery efforts.

Despite these promising developments, challenges remain in the clinical translation of 7-Bromo-6-fluoro-2,4-dimethylquinoline. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and requires further optimization to enhance its metabolic stability. Ongoing research is focused on prodrug strategies and formulation technologies to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive progress in this area.

In conclusion, 7-Bromo-6-fluoro-2,4-dimethylquinoline (CAS: 2138221-46-0) represents a versatile scaffold with significant potential in medicinal chemistry. Its diverse biological activities, coupled with recent advancements in synthesis and optimization, position it as a valuable tool for drug discovery. Future research should prioritize the elucidation of its precise molecular targets and the development of derivatives with improved pharmacological properties. As the field progresses, this compound is likely to play a pivotal role in addressing unmet medical needs.